Cas no 1361712-23-3 (Methyl 3-(aminomethyl)-5-methyl-2-(trifluoromethoxy)pyridine-6-acetate)

• Product Name: Methyl 3-(aminomethyl)-5-methyl-2-(trifluoromethoxy)pyridine-6-acetate
• CAS No: 1361712-23-3
• MF: C₁₁H₁₃F₃N₂O₃
• MW: 278.227733373642
• CID: 4931577
• Update Time: 2025-05-20

Methyl 3-(aminomethyl)-5-methyl-2-(trifluoromethoxy)pyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(aminomethyl)-5-methyl-2-(trifluoromethoxy)pyridine-6-acetate

• Inchi： 1S/C11H13F3N2O3/c1-6-3-7(5-15)10(19-11(12,13)14)16-8(6)4-9(17)18-2/h3H,4-5,15H2,1-2H3
• InChI Key： JCONYDLDXZVJCS-UHFFFAOYSA-N
• SMILES： FC(OC1=C(CN)C=C(C)C(CC(=O)OC)=N1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 312
• XLogP3: 1.4
• Topological Polar Surface Area: 74.4

Additional information on Methyl 3-(aminomethyl)-5-methyl-2-(trifluoromethoxy)pyridine-6-acetate

Professional Introduction to Methyl 3-(aminomethyl)-5-methyl-2-(trifluoromethoxy)pyridine-6-acetate (CAS No. 1361712-23-3)

Methyl 3-(aminomethyl)-5-methyl-2-(trifluoromethoxy)pyridine-6-acetate, identified by its CAS number 1361712-23-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its complex molecular structure, exhibits a unique combination of functional groups that make it a valuable intermediate in the development of novel therapeutic agents.

The molecular framework of Methyl 3-(aminomethyl)-5-methyl-2-(trifluoromethoxy)pyridine-6-acetate includes a pyridine core substituted with an acetate group at the 6-position, an aminomethyl group at the 3-position, a methyl group at the 5-position, and a trifluoromethoxy group at the 2-position. This arrangement of substituents imparts distinct chemical properties that are highly relevant to its potential applications in drug design and synthesis.

In recent years, there has been growing interest in the development of pyridine derivatives due to their broad spectrum of biological activities. Pyridine-based compounds are known for their role as pharmacophores in various therapeutic classes, including antiviral, anticancer, and anti-inflammatory agents. The presence of both electron-donating and electron-withdrawing groups in Methyl 3-(aminomethyl)-5-methyl-2-(trifluoromethoxy)pyridine-6-acetate enhances its versatility as a building block for constructing more complex molecules with tailored biological properties.

One of the most compelling aspects of this compound is its utility as a precursor in the synthesis of more intricate pharmacological entities. The aminomethyl group, for instance, provides a reactive site for further functionalization via amide bond formation, which is a common strategy in medicinal chemistry for enhancing drug bioavailability and target specificity. Similarly, the trifluoromethoxy group introduces fluorine atoms, which are frequently incorporated into drug molecules to improve metabolic stability and binding affinity.

The acetate moiety at the 6-position of the pyridine ring not only contributes to the overall solubility and pharmacokinetic profile of derivatives but also serves as a handle for further chemical modifications. These features make Methyl 3-(aminomethyl)-5-methyl-2-(trifluoromethoxy)pyridine-6-acetate an attractive candidate for use in library synthesis programs aimed at identifying novel lead compounds with therapeutic potential.

Recent advancements in computational chemistry and machine learning have further enhanced the utility of such intermediates. By leveraging these technologies, researchers can predictably design and synthesize derivatives of Methyl 3-(aminomethyl)-5-methyl-2-(trifluoromethoxy)pyridine-6-acetate that exhibit desired biological activities. This approach has already led to several promising candidates being advanced into preclinical studies for various diseases.

The synthesis of Methyl 3-(aminomethyl)-5-methyl-2-(trifluoromethoxy)pyridine-6-acetate itself represents a significant achievement in synthetic organic chemistry. The multi-step process involves careful control of reaction conditions to ensure high yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions are often employed to introduce the various substituents onto the pyridine core. These synthetic strategies not only highlight the compound's complexity but also demonstrate the sophistication of modern chemical methodologies.

The potential applications of Methyl 3-(aminomethyl)-5-methyl-2-(trifluoromethoxy)pyridine-6-acetate extend beyond traditional pharmaceuticals. Its structural motifs are also relevant in materials science, particularly in the development of advanced polymers and liquid crystals where pyridine derivatives serve as key structural components. The unique electronic properties imparted by the trifluoromethoxy group make it particularly interesting for these applications.

In conclusion, Methyl 3-(aminomethyl)-5-methyl-2-(trifluoromethoxy)pyridine-6-acetate (CAS No. 1361712-23-3) is a multifaceted compound with significant potential in both pharmaceutical and materials science domains. Its complex structure and versatile functional groups make it an invaluable intermediate for synthetic chemists working on next-generation therapeutics. As research continues to uncover new applications for pyridine derivatives, compounds like this one will undoubtedly play a crucial role in advancing scientific discovery and innovation.